Cas no 2680800-46-6 (1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 2680800-46-6
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5649131
• PubChem ID: 165915406
• Update Time: 2025-08-03

1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• EN300-28276319
• 2680800-46-6
• 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Inchi： 1S/C12H12FNO3/c1-7(15)14-4-2-3-8-5-9(12(16)17)10(13)6-11(8)14/h5-6H,2-4H2,1H3,(H,16,17)
• InChI Key： XAIZHVMGFSMNJL-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)N(C(C)=O)CCC2

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

Introduction to 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6)

1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680800-46-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both an acetyl group and a fluorine substituent in its molecular framework enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6) consists of a quinoline core modified with acetylation at the 1-position and fluorination at the 7-position, along with a carboxylic acid functional group at the 6-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The acetyl group can participate in hydrogen bonding and hydrophobic interactions, while the fluorine atom introduces lipophilicity and modulates metabolic stability. The carboxylic acid moiety provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their diverse pharmacological effects. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral applications. The structural features of 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6) make it an attractive scaffold for designing novel molecules that can interact with biological targets in innovative ways. For instance, studies have demonstrated that tetrahydroquinoline derivatives can modulate enzyme activity and receptor binding affinity, which are critical mechanisms in drug action.

One of the most compelling aspects of 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6) is its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural versatility to develop derivatives with enhanced potency and selectivity. For example, modifications at the acetyl and carboxylic acid positions have been explored to improve solubility and bioavailability. Additionally, the fluorine substituent has been shown to enhance metabolic stability and binding affinity to biological targets such as enzymes and receptors.

The pharmacological properties of 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6) have been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes involved in inflammatory pathways. The compound has demonstrated ability to modulate the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid may offer therapeutic benefits in conditions characterized by inflammation.

Moreover，the compound has shown promise in anticancer research due to its ability to interfere with critical cellular pathways involved in tumor growth and progression. Studies have indicated that 1-Acetyl-7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680800-46-6) can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis. This mechanism suggests that the compound may be effective against a broad range of cancers by targeting multiple cellular processes simultaneously.

The synthesis of 1-Acetyl-7-fluoro-1，2，3，4-tetrahydroquinoline -6 -carboxylic acid (CAS No .2680800 -46 -6 ) involves multi-step organic reactions that require careful optimization to ensure high yield and purity。 The process typically begins with the condensation of appropriate precursors under acidic or basic conditions， followed by functional group transformations such as acetylation and fluorination。 Advanced synthetic techniques， including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions， have been employed to achieve regioselective modifications at specific positions on the quinoline core。

The analytical characterization of 1-Acetyl -7 -fluoro -1 ，2 ，3 ，4 -tetrahydroquinoline -6 -carboxylic acid (CAS No .2680800 -46 -6 ) is crucial for confirming its identity and purity。 Techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry (MS)， and high-performance liquid chromatography (HPLC) are routinely used to verify the molecular structure and assess impurity profiles。 These analytical methods provide detailed information about the chemical environment of each atom in the molecule， ensuring that the synthesized compound meets pharmaceutical-grade standards。

The future prospects for 1-Acetyl -7 -fluoro -1 ，2 ，3 ，4 -tetrahydroquinoline -6 -carboxylic acid (CAS No .2680800 -46 -6 ) are promising， with ongoing research aimed at expanding its therapeutic applications。 Investigators are exploring novel synthetic routes to improve scalability and cost-efficiency， while also investigating new derivatives with enhanced pharmacological properties。 Collaborative efforts between academic researchers and industry partners are expected to accelerate the development of this compound into viable therapeutic agents for various diseases。